4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)benzofuro[3,2-d]pyrimidine

• IUPAC Name: 4-(1H-benzimidazol-2-ylmethylsulfanyl)-[1]benzofuro[3,2-d]pyrimidine
• InChI: InChI=1S/C18H12N4OS/c1-4-8-14-11(5-1)16-17(23-14)18(20-10-19-16)24-9-15-21-12-6-2-3-7-13(12)22-15/h1-8,10H,9H2,(H,21,22)
• InChI Key: VXLSYPVPTOYMJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC4=NC5=CC=CC=C5N4
• Molecular Formula: C18H12N4OS
• Molecular Weight: 332.4 g/mol

Description

The compound “4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)benzofuro[3,2-d]pyrimidine” is a complex organic molecule that contains several heterocyclic rings, including a benzimidazole ring and a benzofuro[3,2-d]pyrimidine ring. The benzimidazole nucleus is an important pharmacophore in drug discovery, being a good bioisostere of naturally occurring nucleotides.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with benzene derivatives that have nitrogen-containing functionality ortho to each other. For instance, the synthesis of 4-benzimidazolyl anilines involves the reaction of o-phenylenediamines with carboxylic acids in the presence of a strong dehydrating agent. The reaction probably proceeds via a mechanism involving cyclocondensation.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and the general properties of its constituent rings. The benzimidazole ring is a bicyclic compound consisting of fused benzene and imidazole rings. The benzofuro[3,2-d]pyrimidine ring is a tricyclic compound with fused benzene, furan, and pyrimidine rings.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the reactivity of its constituent rings. For example, the benzimidazole ring is known to interact with proteins and enzymes, making it a useful scaffold in medicinal chemistry. The benzofuro[3,2-d]pyrimidine ring may also participate in various chemical reactions, although specific examples are not available in the retrieved papers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the properties of similar compounds. For example, IR spectroscopy data for a similar compound shows strong, sharp peaks at 1723 cm−1 (indicating the presence of a carbonyl group) and broad, medium peaks at 3405–3430 cm−1 (indicating the presence of an NH group).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its chemical reactivity, and evaluation of its potential biological activities. Given the wide range of activities exhibited by benzimidazole derivatives, this compound could be a promising candidate for drug development.